Cas no 32403-24-0 (Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl-)
![Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl- structure](https://www.kuujia.com/scimg/cas/32403-24-0x500.png)
32403-24-0 structure
Product name:Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl-
Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl-
- 1-(1-adamantyl)-3-[(E)-[(2Z)-2-benzylideneheptylidene]amino]thiourea
- NSC121951
- NSC-121951
- 32403-24-0
- DTXSID40430680
-
- Inchi: InChI=1S/C25H35N3S/c1-2-3-5-10-20(11-19-8-6-4-7-9-19)18-26-28-24(29)27-25-15-21-12-22(16-25)14-23(13-21)17-25/h4,6-9,11,18,21-23H,2-3,5,10,12-17H2,1H3,(H2,27,28,29)/b20-11+,26-18+
- InChI Key: RTJMMSODBQUTEU-UZTIWCKUSA-N
- SMILES: C1(/C=C(\CCCCC)/C=N/NC(=S)NC23CC4CC(CC(C4)C2)C3)C=CC=CC=1
Computed Properties
- Exact Mass: 409.25500
- Monoisotopic Mass: 409.25516930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 576
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- PSA: 68.51000
- LogP: 6.85080
Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl- Related Literature
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Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
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Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
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4. Synthesis and modification of monodisperse silica microspheres for UPLC separation of C60 and C70†Bing Yu,Hailin Cong,Lei Xue,Chao Tian,Xiaodan Xu,Qiaohong Peng,Shujing Yang Anal. Methods, 2016,8, 919-924
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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